N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine

• IUPAC Name: N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine
• InChI: InChI=1S/C11H16N2S/c1-14-11(6-4-7-11)9-13-10-5-2-3-8-12-10/h2-3,5,8H,4,6-7,9H2,1H3,(H,12,13)
• InChI Key: WICLNSSSZOKOBL-UHFFFAOYSA-N
• Canonical SMILES: CSC1(CCC1)CNC2=CC=CC=N2
• Molecular Formula: C11H16N2S
• Molecular Weight: 208.33 g/mol

Description

N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound has been synthesized using various methods and has been studied extensively to understand its mechanism of action, biochemical and physiological effects, and its advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine is not fully understood. However, it has been shown to inhibit the activity of certain enzymes, including phosphodiesterase (PDE) and cyclic nucleotide phosphodiesterase (cNPD). This inhibition leads to an increase in the levels of cyclic nucleotides, which have various physiological effects.
Biochemical and Physiological Effects:
N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine has been shown to have various biochemical and physiological effects. It has been shown to have anti-inflammatory properties and may have applications in the treatment of inflammatory diseases. Additionally, it has been shown to inhibit the activity of certain enzymes, which makes it a potential candidate for drug development.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine for lab experiments is its ability to inhibit the activity of certain enzymes. This makes it a useful tool for studying the role of these enzymes in various physiological processes. However, one limitation of this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are many future directions for the study of N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine. One direction is to further explore its mechanism of action to better understand its biochemical and physiological effects. Additionally, it may be useful to study the compound in animal models to determine its potential applications in the treatment of inflammatory diseases. Finally, it may be useful to synthesize analogs of the compound to explore its structure-activity relationship and identify more potent inhibitors of the enzymes it targets.

Synthesis Methods

N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine can be synthesized using various methods. One of the most common methods is the reaction of pyridine-2-amine with 1-methylsulfanylcyclobutanecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction yields N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine as a white solid with a high yield.

Scientific Research Applications

N-[(1-methylsulfanylcyclobutyl)methyl]pyridin-2-amine has potential applications in scientific research. This compound has been studied for its ability to inhibit the activity of certain enzymes, which makes it a potential candidate for drug development. Additionally, it has been shown to have anti-inflammatory properties and may have applications in the treatment of inflammatory diseases.